Cas no 1515852-22-8 (4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid
• CAS No: 1515852-22-8
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6051596
• PubChem ID: 96900363
• Update Time: 2025-10-28

4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid
• EN300-1805567
• 1515852-22-8

• Inchi： 1S/C12H15NO4/c1-16-10-3-2-9(8-13-10)12(11(14)15)4-6-17-7-5-12/h2-3,8H,4-7H2,1H3,(H,14,15)
• InChI Key： CPKBMQZNYYZFRF-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=NC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.6Ų

Additional information on 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid

4-(6-Methoxypyridin-3-yl)oxane-4-carboxylic Acid (CAS No. 1515852-22-8): A Comprehensive Overview

The compound 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid, identified by the CAS registry number 1515852-22-8, is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its versatile chemical properties and the possibility of its application in drug development. Recent studies have highlighted its promising role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The molecular structure of 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid comprises a pyridine ring substituted with a methoxy group at the 6-position and a carboxylic acid group attached to an oxane (tetrahydropyran) ring system. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its interactions with biological systems. The oxane ring, being a saturated six-membered ring with one oxygen atom, contributes to the compound's stability and solubility characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to construct the core structure of this compound. These methods not only enhance the yield but also ensure high purity, which is essential for downstream applications in pharmacology and toxicology studies.

In terms of pharmacological activity, 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid has shown potential as a modulator of key enzymes and receptors involved in inflammatory processes. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound has exhibited selective activity against certain cancer cell lines, indicating its role in oncology research.

The environmental impact of 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid is another area of interest. Recent eco-toxicological assessments have focused on its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for determining the safety profile of the compound and ensuring its responsible use in industrial and medical applications.

In conclusion, 4-(6-methoxypyridin-3-yl)oxane-4-carboxylic acid (CAS No. 1515852-22-) represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and development. Continued exploration into its properties will undoubtedly unlock new avenues for its utilization in addressing unmet medical needs.